3-Cyclohexene-1-carbonyl chloride
Overview
Description
3-Cyclohexene-1-carbonyl chloride, also known as cyclohex-3-ene-1-carbonyl chloride, is a chemical compound with the molecular formula C7H9ClO . It is primarily used for research and development purposes .
Synthesis Analysis
The synthesis of this compound can be achieved through the reaction of cyclohex-1-enecarboxylic acid with oxalyl chloride in the presence of dichloromethane (CH2Cl2) and a drop of DMF. The resulting solution is stirred at room temperature for 2 hours. The solvent is then concentrated to yield cyclohex-1-enecarbonyl chloride as an oil .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexene ring with a carbonyl chloride group attached to one of the carbon atoms . The InChI code for this compound is 1S/C7H9ClO/c8-7(9)6-4-2-1-3-5-6/h1-2,6H,3-5H2 .
Physical And Chemical Properties Analysis
This compound is a solid substance under normal conditions . It has a molecular weight of 144.6 . The compound should be stored under inert gas . The boiling point is approximately 203.9°C at 760mmHg .
Scientific Research Applications
Chemical Reactions and Synthesis
3-Cyclohexene-1-carbonyl chloride is involved in various chemical reactions and synthesis processes. For instance, chromyl chloride reacts with cyclohexene to produce chlorohydrins and significant amounts of α-chloro carbonyl compounds (Stairs, Diaper, & Gatzke, 1963). Moreover, cyclohexene oxide has been copolymerized with carbon dioxide using chromium complexes, leading to the formation of high-quality polycarbonates (Nakano, Nakamura, & Nozaki, 2009). Additionally, palladium(II) chloride-triphenylphosphine catalyzes the carbonylation of cyclohexene, yielding methyl cyclohexanecarboxylate (Yoshida, Sugita, Kudo, & Takezaki, 1976).
Material Science and Catalysis
In the field of material science, this compound derivatives have been used in the synthesis of liquid crystal mixtures, showing promising electrooptic properties for potential applications in displays (Bezborodov, Konovalov, Lapanik, & Minko, 1989). The compound also plays a role in the synthesis of coordination polymers with excellent adsorption performance for dyes (Xu, Shao, Huang, Xu, Dong, & Hou, 2019).
Analytical Methods
Analytically, a spectrophotometric method using Purpald® has been developed for determining the concentration of 3-cyclohexene-1-carboxaldehyde, a related compound, in cosmetic products (Zakrzewski, Skowron, Rembisz, & Ciesielski, 2013).
Environmental Science
In environmental science, the oxidation of cyclohexene, a related compound, by ozone in the gas phase has been studied, providing insight into atmospheric chemical processes (Atkinson, Tuazon, & Aschmann, 1995).
Safety and Hazards
properties
IUPAC Name |
cyclohex-3-ene-1-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClO/c8-7(9)6-4-2-1-3-5-6/h1-2,6H,3-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXWMHIRIXVNVQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40883617 | |
Record name | 3-Cyclohexene-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40883617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
932-67-2 | |
Record name | 3-Cyclohexene-1-carbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=932-67-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Cyclohexene-1-carbonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000932672 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Cyclohexene-1-carbonyl chloride | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Cyclohexene-1-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40883617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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